Cas no 420832-18-4 (propan-2-yl 5-(4-tert-butylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: propan-2-yl 5-(4-tert-butylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 420832-18-4
• MF: C₂₃H₂₇NO₅S
• MW: 429.529185533524
• CID: 5916792
• PubChem ID: 6737998
• Update Time: 2025-11-04

propan-2-yl 5-(4-tert-butylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• isopropyl 5-((4-(tert-butyl)phenyl)sulfonamido)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-[[[4-(1,1-dimethylethyl)phenyl]sulfonyl]amino]-2-methyl-, 1-methylethyl ester
• AKOS005421634
• SR-01000454062
• propan-2-yl 5-[(4-tert-butylphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate
• Oprea1_815407
• propan-2-yl 5-(4-tert-butylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate
• isopropyl 5-(4-(tert-butyl)phenylsulfonamido)-2-methylbenzofuran-3-carboxylate
• ZINC02484247
• HMS604E05
• AQ-390/42425585
• F0808-0112
• Oprea1_148370
• isopropyl 5-{[(4-tert-butylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate
• ChemDiv1_006077
• 420832-18-4
• SR-01000454062-1

• Inchi： 1S/C23H27NO5S/c1-14(2)28-22(25)21-15(3)29-20-12-9-17(13-19(20)21)24-30(26,27)18-10-7-16(8-11-18)23(4,5)6/h7-14,24H,1-6H3
• InChI Key： CJHJXUIJCTWCQG-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(NS(C3=CC=C(C(C)(C)C)C=C3)(=O)=O)C=C2C(C(OC(C)C)=O)=C1C

Computed Properties

• Exact Mass: 429.16099414g/mol
• Monoisotopic Mass: 429.16099414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 543.2±60.0 °C(Predicted)
• pka: 8.11±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on propan-2-yl 5-(4-tert-butylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate

Recent Advances in the Study of Propan-2-yl 5-(4-tert-Butylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate (CAS: 420832-18-4)

Propan-2-yl 5-(4-tert-butylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate (CAS: 420832-18-4) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzofuran core and sulfonamide moiety, has been investigated for its potential therapeutic applications, particularly in the context of anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and structure-activity relationships to optimize its efficacy and safety profile.

The compound's structural features, including the tert-butylbenzenesulfonamido group and the benzofuran carboxylate ester, contribute to its unique biological activity. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to characterize its molecular structure and interactions with target proteins. These studies have revealed that the compound exhibits high affinity for specific protein targets involved in inflammatory pathways, making it a promising candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest that propan-2-yl 5-(4-tert-butylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate may serve as a lead compound for the development of novel anti-inflammatory agents. Additionally, preliminary data indicate that the compound exhibits selective cytotoxicity against certain cancer cell lines, highlighting its potential as an anticancer therapeutic.

Recent pharmacokinetic studies have explored the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate that the compound has favorable bioavailability and metabolic stability, although further optimization may be required to enhance its pharmacokinetic profile. Computational modeling and molecular docking studies have also been employed to predict the compound's binding modes and interactions with target proteins, providing valuable insights for structure-based drug design.

Despite these promising findings, challenges remain in the development of propan-2-yl 5-(4-tert-butylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate as a therapeutic agent. Issues such as potential off-target effects, toxicity, and formulation stability need to be addressed in future studies. Ongoing research aims to synthesize analogs of the compound to improve its selectivity and efficacy while minimizing adverse effects.

In conclusion, propan-2-yl 5-(4-tert-butylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate represents a promising candidate for further investigation in the fields of anti-inflammatory and anticancer drug development. Its unique structural features and biological activities warrant continued exploration, and future studies should focus on optimizing its pharmacological properties and evaluating its therapeutic potential in preclinical and clinical settings.